Cas no 138384-99-3 (1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester)
138384-99-3 structure
Product Name:1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester
CAS No:138384-99-3
MF:C16H24N2O5S
MW:356.437163352966
CID:1252852
Update Time:2024-08-04
1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C16H24N2O5S/c1-16(2,3)23-15(20)17-8-10-18(11-9-17)24(21,22)14-6-4-13(12-19)5-7-14/h4-7,19H,8-12H2,1-3H3
- InChI Key: MXESNRUMBZJDJX-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(S(C2=CC=C(CO)C=C2)(=O)=O)CC1
Computed Properties
- Exact Mass: 356.14072
Experimental Properties
- Density: 1.287±0.06 g/cm3(Predicted)
- Boiling Point: 513.2±60.0 °C(Predicted)
- PSA: 87.15
- pka: 13.94±0.10(Predicted)
1-Piperazinecarboxylic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-,1,1-dimethylethyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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